N-allyl-4-bromo-2-isopropyl-5-methylbenzenesulfonamide

• IUPAC Name: 4-bromo-5-methyl-2-propan-2-yl-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C13H18BrNO2S/c1-5-6-15-18(16,17)13-7-10(4)12(14)8-11(13)9(2)3/h5,7-9,15H,1,6H2,2-4H3
• InChI Key: RYQSZZPTDVRBOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C(C)C)S(=O)(=O)NCC=C
• Molecular Formula: C13H18BrNO2S
• Molecular Weight: 332.26 g/mol
• CAS No.: 1087646-65-8

Description

N-allyl-4-bromo-2-isopropyl-5-methylbenzenesulfonamide, also known as BRIS, is a chemical compound that has gained attention in scientific research due to its potential use as a pharmacological tool. This compound is a sulfonamide derivative and has a unique structure that makes it useful for research purposes.

Mechanism of Action

N-allyl-4-bromo-2-isopropyl-5-methylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, electrolyte transport, and bone resorption. By inhibiting these enzymes, this compound can modulate the levels of bicarbonate ions and pH in the body, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation in animal models, and improve cognitive function in mouse models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-4-bromo-2-isopropyl-5-methylbenzenesulfonamide in lab experiments is its unique structure, which allows for specific targeting of carbonic anhydrase enzymes. However, one limitation is that it may not be suitable for use in vivo due to its potential toxicity and lack of selectivity for specific isoforms of carbonic anhydrase.

Future Directions

Future research on N-allyl-4-bromo-2-isopropyl-5-methylbenzenesulfonamide could focus on developing more selective analogs that target specific isoforms of carbonic anhydrase, investigating its potential therapeutic effects in various disease models, and exploring its use as a tool for studying the role of sulfonamides in biological processes. Additionally, further studies could investigate the potential toxicity and safety profile of this compound to determine its suitability for use in vivo.

Synthesis Methods

The synthesis of N-allyl-4-bromo-2-isopropyl-5-methylbenzenesulfonamide involves the reaction of 4-bromo-2-isopropyl-5-methylbenzenesulfonyl chloride with allylamine in the presence of a base. This reaction results in the formation of this compound as a white solid.

Scientific Research Applications

N-allyl-4-bromo-2-isopropyl-5-methylbenzenesulfonamide has been used in scientific research as a pharmacological tool to investigate the role of sulfonamides in various biological processes. It has been shown to have potential therapeutic effects in the treatment of cancer, inflammation, and neurodegenerative diseases.